Cas no 5614-70-0 (prop-2-en-1-yl 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product name: prop-2-en-1-yl 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 5614-70-0
• MF: C₁₈H₂₂N₂O₅
• MW: 346.377685070038
• CID: 1597075
• PubChem ID: 2855698

prop-2-en-1-yl 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5-pyrimidinecarboxylic acid, 4-(4-ethoxy-3-methoxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, 2-propen-1-yl ester
• Allyl 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• prop-2-enyl 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• 5614-70-0
• AB00090561-01
• AKOS000660993
• SR-01000426516
• allyl 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
• SR-01000426516-1
• Oprea1_449119
• Oprea1_479100
• STK374351
• DTXSID40386234
• AKOS021989544
• ST060775

• Inchi： InChI=1S/C18H22N2O5/c1-5-9-25-17(21)15-11(3)19-18(22)20-16(15)12-7-8-13(24-6-2)14(10-12)23-4/h5,7-8,10,16H,1,6,9H2,2-4H3,(H2,19,20,22)
• InChI Key： JBESNXINOYGXMX-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(C=C1)C2C(=C(NC(=O)N2)C)C(=O)OCC=C)OC

Computed Properties

• Exact Mass: 346.15296
• Monoisotopic Mass: 346.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9Ų
• XLogP3: 2

Experimental Properties

• Density: 1.159
• Boiling Point: 468.4°C at 760 mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.527
• PSA: 85.89